Cas no 476466-54-3 (2-(4-fluorophenyl)-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-(4-fluorophenyl)-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 476466-54-3
• MF: C₁₇H₁₉FN₄O₂S₂
• MW: 394.486764192581
• CID: 6088460
• PubChem ID: 7096109
• Update Time: 2025-06-11

2-(4-fluorophenyl)-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide
• 2-(4-fluorophenyl)-N-(5-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide
• Benzeneacetamide, 4-fluoro-N-[5-[[2-oxo-2-(1-piperidinyl)ethyl]thio]-1,3,4-thiadiazol-2-yl]-
• CHEMBL1308811
• 2-(4-fluorophenyl)-N-(5-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide
• AKOS024580735
• SMR000323028
• SR-01000006851
• SR-01000006851-1
• F0529-0749
• 476466-54-3
• MLS000683209
• Oprea1_422682
• 2-(4-fluorophenyl)-N-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]acetamide

• Inchi： 1S/C17H19FN4O2S2/c18-13-6-4-12(5-7-13)10-14(23)19-16-20-21-17(26-16)25-11-15(24)22-8-2-1-3-9-22/h4-7H,1-3,8-11H2,(H,19,20,23)
• InChI Key： KWYORBCGFCHZGL-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NN=C(SCC(=O)N3CCCCC3)S2)=O)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 394.09334637g/mol
• Monoisotopic Mass: 394.09334637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 8.49±0.50(Predicted)

Additional information on 2-(4-fluorophenyl)-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide

Professional Introduction to Compound with CAS No. 476466-54-3 and Product Name: 2-(4-fluorophenyl)-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide

The compound in question, identified by the CAS number 476466-54-3, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry. Its systematic name, 2-(4-fluorophenyl)-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide, underscores its complex structural framework, which includes several key functional groups and heterocyclic moieties. This intricate architecture makes it a subject of considerable interest for researchers exploring novel therapeutic agents.

At the core of this compound's structure is a thiadiazole ring system, a moiety widely recognized for its pharmacological versatility. Thiadiazoles are known to exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The presence of a fluorophenyl group at the 4-position of the thiadiazole ring further enhances its potential bioactivity. Fluoro-substituted aromatic compounds are often engineered to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles.

The N-terminal acetamide moiety and the S-substituted ethyl chain attached to the thiadiazole ring introduce additional layers of complexity. These structural elements can influence the compound's solubility, permeability across biological membranes, and interactions with biological targets. The piperidin-1-yl group within the molecule is particularly noteworthy, as piperidine derivatives are commonly found in active pharmaceutical ingredients (APIs) due to their favorable pharmacokinetic properties and ability to modulate enzyme activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such complex molecules with greater accuracy. The structural features of 2-(4-fluorophenyl)-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide have been scrutinized using these tools to identify potential binding interactions with target proteins. Preliminary simulations suggest that this compound may interact with enzymes involved in inflammatory pathways, making it a promising candidate for further investigation in the treatment of chronic inflammatory diseases.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays indicate that it exhibits moderate activity against certain bacterial strains, potentially due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The fluorine atom in the phenyl ring may play a crucial role in these interactions by enhancing binding affinity through dipole-dipole interactions or by influencing electronic properties.

The sulfur atoms present in the thiadiazole ring and the ethylsulfanyl group are particularly interesting from a chemical perspective. Sulfur-containing heterocycles are known to exhibit diverse biological activities, often mediated by their ability to form stable coordination complexes with metal ions or to act as redox-active species. The presence of these sulfur atoms in 2-(4-fluorophenyl)-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide may contribute to its observed bioactivity by facilitating such interactions.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity and pharmacokinetic properties. For instance, altering the piperidinyl moiety might enhance solubility or improve oral bioavailability, while changes to the thiadiazole ring could modify its interaction with biological targets.

The development of novel therapeutic agents is an iterative process that relies heavily on both experimental data and computational predictions. As such tools continue to evolve, our understanding of compounds like 2-(4-fluorophenyl)-N-(5-{2-oxo-2-(piperidin-1-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)acetamide will undoubtedly deepen. Future studies may explore its efficacy in animal models of disease or investigate its potential as a lead compound for drug discovery programs targeting specific therapeutic areas.

In conclusion, the compound identified by CAS number 476466-54-3 represents a fascinating example of how complex molecular structures can be designed to achieve desired pharmacological outcomes. Its unique combination of functional groups and heterocyclic systems makes it a valuable tool for researchers seeking to develop novel therapeutic agents. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in advancing drug discovery and development efforts worldwide.